![molecular formula C24H26O7 B4200229 4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate](/img/structure/B4200229.png)
4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate
Overview
Description
4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate, also known as BTB-TMB, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. In cancer treatment, this compound has been shown to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. In neuroprotection, this compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress. In anti-inflammatory activity, this compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the protection of neurons from oxidative stress-induced damage, and the inhibition of inflammatory cytokine production. Additionally, this compound has been shown to have antioxidant properties and to inhibit the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using 4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate in lab experiments is its synthetic nature, which allows for precise control over the structure and purity of the compound. Additionally, this compound has shown promising results in various scientific research applications. However, one limitation of using this compound in lab experiments is the lack of knowledge regarding its mechanism of action, which makes it difficult to optimize its use in various applications.
Future Directions
There are several future directions for research on 4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate, including the investigation of its mechanism of action, the optimization of its use in various scientific research applications, and the development of new derivatives with improved properties. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo.
Scientific Research Applications
4-butyl-7-methyl-2-oxo-2H-chromen-5-yl 3,4,5-trimethoxybenzoate has shown promising results in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory activity. In cancer treatment, this compound has been shown to induce apoptosis in cancer cells by inhibiting the activity of certain enzymes. In neuroprotection, this compound has been shown to protect neurons from oxidative stress-induced damage. In anti-inflammatory activity, this compound has been shown to inhibit the production of inflammatory cytokines.
properties
IUPAC Name |
(4-butyl-7-methyl-2-oxochromen-5-yl) 3,4,5-trimethoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26O7/c1-6-7-8-15-13-21(25)30-17-9-14(2)10-18(22(15)17)31-24(26)16-11-19(27-3)23(29-5)20(12-16)28-4/h9-13H,6-8H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUAEYFKJLZFKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC(=O)OC2=C1C(=CC(=C2)C)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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